5-(morpholinosulfonyl)-N-(4-sulfamoylphenethyl)furan-2-carboxamide

• IUPAC Name: 5-morpholin-4-ylsulfonyl-N-[2-(4-sulfamoylphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H21N3O7S2/c18-28(22,23)14-3-1-13(2-4-14)7-8-19-17(21)15-5-6-16(27-15)29(24,25)20-9-11-26-12-10-20/h1-6H,7-12H2,(H,19,21)(H2,18,22,23)
• InChI Key: PADSYRRNYMNERS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(O2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H21N3O7S2
• Molecular Weight: 443.5 g/mol

Description

5-(morpholinosulfonyl)-N-(4-sulfamoylphenethyl)furan-2-carboxamide, also known as MS-275 or entinostat, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. It has been extensively studied for its potential therapeutic applications in cancer treatment, neurodegenerative diseases, and inflammation.

Scientific Research Applications

Hydrogen Bonding and Crystal Structure

Research involving morpholine and its derivatives, such as those focusing on hydrogen bonding in proton-transfer compounds, suggests that morpholino-based compounds can play a significant role in the development of new materials with unique crystal structures. The study on hydrogen bonding in compounds with morpholine shows the potential for designing substances with desired structural features, which could be crucial for pharmaceuticals, materials science, and nanotechnology (Smith, Wermuth, & Sagatys, 2011).

Synthesis of Novel Compounds

The reactivity of morpholine in chemical synthesis, as demonstrated in the production of diaminomethylene furanones, indicates that compounds with morpholine groups can be intermediates in creating novel organic molecules. This is particularly relevant in drug discovery and the synthesis of complex organic molecules with potential biological activity (Yamagata, Okabe, Yamazaki, & Tagawa, 2002).

Antimicrobial and Antitumor Applications

Compounds containing morpholine and sulfonamide groups have shown promise in antimicrobial and antitumor applications. The synthesis and evaluation of morpholine derivatives for antimicrobial activity point towards the potential of such compounds in developing new antibiotics or antifungal agents. Similarly, the exploration of furan derivatives for antitumor properties suggests that morpholino-sulfonamide compounds could contribute to cancer research and therapy (Matiichuk et al., 2021).

Enzymatic Polymerization and Material Science

The involvement of morpholine derivatives in enzymatic polymerization processes opens avenues in materials science, particularly in the development of sustainable and biodegradable polymers. Research into furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides indicates the role of morpholine-based compounds in creating new materials with applications ranging from packaging to biomedical devices (Jiang et al., 2015).